Cas no 328004-28-0 (5-(2-Morpholin-4-yl-2-oxoethyl)thio-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2-Morpholin-4-yl-2-oxoethyl)thio-1,3,4-thiadiazol-2-amine
• CAS No: 328004-28-0
• MF: C₈H₁₂N₄O₂S₂
• MW: 260.336478233337
• MDL: MFCD00740298
• CID: 3140848
• PubChem ID: 673912
• Update Time: 2025-10-16

5-(2-Morpholin-4-yl-2-oxoethyl)thio-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-1-morpholinoethanone
• STK803032
• CS-0314909
• ALBB-012605
• EU-0078417
• MFCD00740298
• Oprea1_872807
• SR-01000494682
• AKOS000209716
• H30038
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-morpholin-4-ylethanone
• Oprea1_031368
• SR-01000494682-1
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(morpholin-4-yl)ethanone
• 5-[(2-morpholin-4-yl-2-oxoethyl)thio]-1,3,4-thiadiazol-2-amine
• 328004-28-0
• LS-03947
• morpholine, 4-[[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetyl]-
• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-1-morpholinoethan-1-one
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(morpholin-4-yl)ethan-1-one
• 5-(2-Morpholin-4-yl-2-oxoethyl)thio-1,3,4-thiadiazol-2-amine

• MDL： MFCD00740298
• Inchi： 1S/C8H12N4O2S2/c9-7-10-11-8(16-7)15-5-6(13)12-1-3-14-4-2-12/h1-5H2,(H2,9,10)
• InChI Key： TUWNOEQXKYKZMJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 260.04016799Da
• Monoisotopic Mass: 260.04016799Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 522.1±60.0 °C at 760 mmHg
• Flash Point: 269.5±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-(2-Morpholin-4-yl-2-oxoethyl)thio-1,3,4-thiadiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-Morpholin-4-yl-2-oxoethyl)thio-1,3,4-thiadiazol-2-amine

5-(2-Morpholin-4-yl-2-oxoethyl)thio-1,3,4-thiadiazol-2-amine (CAS No: 328004-28-0)

The compound 5-(2-Morpholin-4-yl-2-oxoethyl)thio-1,3,4-thiadiazol-2-amine, identified by the CAS registry number 328004-28-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two sulfur atoms and one nitrogen atom. The presence of the morpholine moiety further enhances its potential applications in drug design and development.

Recent studies have highlighted the importance of thiadiazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The unique structure of 5-(2-Morpholin-4-yl-2-oxyethyl)thio-1,3,4-thiadiazol-amine allows for diverse functionalization and bioavailability optimization. Researchers have explored its potential as a scaffold for designing novel bioactive molecules with improved pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that includes the formation of the thiadiazole ring followed by substitution reactions to introduce the morpholine group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance reaction efficiency and yield. These methods not only reduce reaction time but also minimize environmental impact, aligning with green chemistry principles.

In terms of biological activity, 5-(Morpholinyl)thio-1,3,4-thiadiazol-amine derivatives have shown promising results in vitro assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. Additionally, its anti-inflammatory properties have been attributed to its interaction with cyclooxygenase (COX) enzymes.

The integration of computational chemistry tools has further accelerated the understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinities with target proteins, aiding in the design of more potent analogs. Furthermore, quantum chemical calculations have elucidated its electronic structure and reactivity patterns.

In conclusion, CAS No 328004-28-0 represents a valuable molecule with vast potential in drug discovery and development. Its versatile structure and favorable biological profiles make it an attractive candidate for further research and commercial applications.